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Compound of Interest

Compound Name: atriopeptin analog |

Cat. No.: B1167161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the receptor binding affinity of
Atriopeptin Analog I, also known as Atriopeptin | or Atrial Natriuretic Factor (ANF) fragment
103-123. Atriopeptin | is a synthetic analog of the endogenous atrial natriuretic peptide (ANP)
and serves as a critical tool in cardiovascular research. This document details its interaction
with natriuretic peptide receptors, outlines the experimental protocols for determining binding
affinity, and visualizes the associated signaling pathways and experimental workflows.

Introduction to Atriopeptin and its Receptors

Atriopeptin and its analogs are key regulators of blood pressure, blood volume, and
cardiovascular homeostasis. These peptides exert their effects by binding to specific cell
surface receptors, primarily the natriuretic peptide receptors NPR-A and NPR-B, which possess
intrinsic guanylyl cyclase activity, and the natriuretic peptide clearance receptor, NPR-C, which
is involved in ligand internalization and degradation. The binding of atriopeptin analogs to these
receptors initiates a cascade of intracellular events, with the generation of cyclic guanosine
monophosphate (cGMP) by NPR-A and NPR-B being a hallmark of this signaling pathway.

Atriopeptin Analog | is a truncated form of ANP that has been instrumental in structure-activity
relationship studies to understand the minimal structural requirements for receptor binding and
activation. A key characteristic of Atriopeptin Analog I is its ability to bind to a subset of
natriuretic peptide receptors, particularly NPR-A, but with a noted inability to efficiently activate
guanylate cyclase, making it a valuable tool for dissecting binding from functional activation.
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Quantitative Receptor Binding Affinity of Atriopeptin
Analog |

The binding affinity of Atriopeptin Analog | has been characterized primarily for the NPR-A
receptor. Data for NPR-B and NPR-C are less prevalent in publicly available literature,
reflecting a research focus on the primary signaling receptor for ANP and its analogs.
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 To cite this document: BenchChem. [Atriopeptin Analog I: A Technical Guide to Receptor
Binding Affinity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167161#atriopeptin-analog-i-receptor-binding-
affinity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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